2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)sulfanylmethyl]-5-methoxy-4-oxopyridin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21FN2O3S/c1-15-3-7-17(8-4-15)24-22(27)13-25-12-21(28-2)20(26)11-18(25)14-29-19-9-5-16(23)6-10-19/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: RYQBTFOEWDUBIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=CC=C(C=C3)F)OC
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H21FN2O3S and its molecular weight is 412.48. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide”:

Pharmaceutical Development

This compound is of significant interest in pharmaceutical research due to its potential therapeutic properties. Its unique structure, incorporating a fluorophenyl group and a pyridinone moiety, suggests it could be a candidate for developing new drugs targeting various diseases, including cancer, neurological disorders, and inflammatory conditions. .

Agrochemical Applications

In the field of agrochemicals, this compound could be explored for its potential as a pesticide or herbicide. The fluorophenyl group is known to enhance the biological activity of agrochemicals, making them more effective against pests and weeds. .

Material Science

The compound’s unique chemical structure makes it a candidate for developing new materials with specific properties. For example, it could be used in creating polymers or coatings with enhanced durability, resistance to degradation, and specific optical or electronic properties. .

Catalysis

In catalysis research, this compound could serve as a ligand or a catalyst itself in various chemical reactions. Its structure allows for the potential formation of stable complexes with metals, which can then be used to catalyze reactions with high efficiency and selectivity. .

Biochemical Research

The compound can be used as a tool in biochemical research to study enzyme interactions and protein functions. .

Environmental Science

In environmental science, this compound could be investigated for its potential to degrade pollutants or act as a sensor for detecting environmental contaminants. .

Synthetic Chemistry

The compound’s structure makes it a valuable intermediate in synthetic chemistry. It can be used to synthesize more complex molecules, serving as a building block in the development of new chemical entities. .

Medicinal Chemistry

In medicinal chemistry, this compound can be explored for its potential to modulate biological pathways. Its unique structure allows it to interact with various biological targets, making it a candidate for developing new therapeutic agents. .

These applications highlight the versatility and potential of “2-(2-(((4-fluorophenyl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide” in various scientific fields. Each application leverages different aspects of the compound’s chemical structure and properties, making it a valuable subject of research across multiple disciplines.

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